Cas no 32634-36-9 (1H-Benzimidazolium,5-cyano-2-[3-(5-cyano-1,3-diethyl-1,3-dihydro-2H-benzimidazol-2-ylidene)-1-propen-1-yl]-1-ethyl-3-(4-sulfobutyl)-,inner salt)

• Product Name: 1H-Benzimidazolium,5-cyano-2-[3-(5-cyano-1,3-diethyl-1,3-dihydro-2H-benzimidazol-2-ylidene)-1-propen-1-yl]-1-ethyl-3-(4-sulfobutyl)-,inner salt
• CAS No: 32634-36-9
• MF: C₂₉H₃₂N₆O₃S
• MW: 544.667784690857
• CID: 293737
• PubChem ID: 14366581
• Update Time: 2025-04-19

1H-Benzimidazolium,5-cyano-2-[3-(5-cyano-1,3-diethyl-1,3-dihydro-2H-benzimidazol-2-ylidene)-1-propen-1-yl]-1-ethyl-3-(4-sulfobutyl)-,inner salt Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazolium,5-cyano-2-[3-(5-cyano-1,3-diethyl-1,3-dihydro-2H-benzimidazol-2-ylidene)-1-propen-1-yl]-1-ethyl-3-(4-sulfobutyl)-,inner salt
• 1H-Benzimidazolium,5-cyano-2-[3-(5-cyano-1,3-diethyl-1,3-dihydro-2H-benzimidazol-2-ylidene)-1-propen-1-yl]-1-ethyl-3-(4-sulfo
• 5,5'-DICYANO-3-(4-SULFOBUTYL)-1,1',3'-TRIETHYLIMIDACARBOCYANINE BETAINE
• cyanocyanodi-et-di-H-benzimidazolylidene-propenyl
• CYANOCYANODI-ET-DI-H-BENZIMIDAZOLYLIDENE-PROPENYL-ET-SO3H-BU-BENZIMIDAZOLIUM OH
• GREEN SENSITIZER GR 829
• MFCD00191956
• AKOS015911925
• 32634-36-9

• Inchi： 1S/C29H32N6O3S/c1-4-32-24-14-12-22(20-30)18-26(24)34(6-3)28(32)10-9-11-29-33(5-2)25-15-13-23(21-31)19-27(25)35(29)16-7-8-17-39(36,37)38/h9-15,18-19H,4-8,16-17H2,1-3H3
• InChI Key： YWYCGJBGMVFFMH-UHFFFAOYSA-N
• SMILES： S(CCCCN1C2C=C(C#N)C=CC=2[N+](CC)=C1/C=C/C=C1\N(CC)C2C=CC(C#N)=CC=2N\1CC)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 544.22600
• Monoisotopic Mass: 544.22566008g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 39
• Rotatable Bond Count: 9
• Complexity: 1100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 128Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 220 °C (dec.)(lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 131.83000
• LogP: 4.66926
• Solubility: Not determined

1H-Benzimidazolium,5-cyano-2-[3-(5-cyano-1,3-diethyl-1,3-dihydro-2H-benzimidazol-2-ylidene)-1-propen-1-yl]-1-ethyl-3-(4-sulfobutyl)-,inner salt Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38